4-[(2S)-2-(2-pyridin-2-ylethyl)pyrrolidin-1-yl]pyridine-2-carbonitrile

• IUPAC Name: 4-[(2S)-2-(2-pyridin-2-ylethyl)pyrrolidin-1-yl]pyridine-2-carbonitrile
• InChI: InChI=1S/C17H18N4/c18-13-15-12-17(8-10-20-15)21-11-3-5-16(21)7-6-14-4-1-2-9-19-14/h1-2,4,8-10,12,16H,3,5-7,11H2/t16-/m0/s1
• InChI Key: XIMUQJZDRRJELY-INIZCTEOSA-N
• Canonical SMILES: C1CC(N(C1)C2=CC(=NC=C2)C#N)CCC3=CC=CC=N3
• Isomeric SMILES: C1C[C@H](N(C1)C2=CC(=NC=C2)C#N)CCC3=CC=CC=N3
• Molecular Formula: C17H18N4
• Molecular Weight: 278.35 g/mol

Description

4-[(2S)-2-(2-pyridin-2-ylethyl)pyrrolidin-1-yl]pyridine-2-carbonitrile, also known as PNU-282987, is a selective agonist of the α7 nicotinic acetylcholine receptor (nAChR). It was first synthesized in 2000 and has since been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

4-[(2S)-2-(2-pyridin-2-ylethyl)pyrrolidin-1-yl]pyridine-2-carbonitrile selectively binds to and activates the α7 nAChR, which is a ligand-gated ion channel that is widely expressed in the central nervous system. Activation of the α7 nAChR leads to the influx of calcium ions into the cell, which triggers a cascade of intracellular signaling pathways that are involved in various physiological processes such as synaptic plasticity, neuroprotection, and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to enhance cognitive function and memory in various animal models. It has also been reported to have anti-inflammatory and analgesic effects. In addition, this compound has been shown to promote the survival and differentiation of neural stem cells, which could have implications for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[(2S)-2-(2-pyridin-2-ylethyl)pyrrolidin-1-yl]pyridine-2-carbonitrile is its high selectivity for the α7 nAChR, which allows for specific modulation of this receptor without affecting other nAChR subtypes. This makes it a valuable tool for studying the function and pharmacology of the α7 nAChR. However, one limitation is that this compound has relatively low potency compared to other α7 nAChR agonists, which may require higher concentrations for experimental use.

Future Directions

There are several future directions for the research and development of 4-[(2S)-2-(2-pyridin-2-ylethyl)pyrrolidin-1-yl]pyridine-2-carbonitrile. One area of interest is the potential therapeutic applications of this compound in various neurological and psychiatric disorders. Further studies are needed to elucidate the mechanisms underlying the neuroprotective and cognitive-enhancing effects of this compound. In addition, there is a need for the development of more potent and selective α7 nAChR agonists for clinical use. Finally, the use of this compound as a tool for studying the α7 nAChR in various physiological and pathological contexts should continue to be explored.

Synthesis Methods

The synthesis of 4-[(2S)-2-(2-pyridin-2-ylethyl)pyrrolidin-1-yl]pyridine-2-carbonitrile involves a series of chemical reactions starting from commercially available starting materials. The key step involves the condensation of 2-aminopyridine with (S)-2-bromopyrrolidine, followed by cyanation of the resulting intermediate. The final product is obtained after purification by column chromatography.

Scientific Research Applications

4-[(2S)-2-(2-pyridin-2-ylethyl)pyrrolidin-1-yl]pyridine-2-carbonitrile has been widely used as a research tool to study the function and pharmacology of the α7 nAChR. It has been shown to have neuroprotective effects in various in vitro and in vivo models of neurodegenerative diseases such as Alzheimer's and Parkinson's. It has also been investigated as a potential treatment for schizophrenia, depression, and anxiety disorders.